6-Chloro-2,4-dimethoxy-5-methylthiopyrimidine

• CAS No.: 87757-00-4
• Molecular Formula: C7H9ClN2O2S
• Molecular Weight: 220.68 g/mol
• IUPAC Name: 4-chloro-2,6-dimethoxy-5-methylsulfanylpyrimidine
• InChI: InChI=1S/C7H9ClN2O2S/c1-11-6-4(13-3)5(8)9-7(10-6)12-2/h1-3H3
• InChI Key: SEYKEMHUCORTTB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=NC(=N1)OC)Cl)SC

Description

6-Chloro-2,4-dimethoxy-5-methylthiopyrimidine is a useful research compound. Its molecular formula is C7H9ClN2O2S and its molecular weight is 220.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2,4,6-trichloro-5-methylsulfanyl-pyrimidine (5.00 g, 21.73 mmol.) was added dropwise to a slurry of sodium methoxide (2.47 g, 45.65 mmol, 2.1 eq) in MeOH (80 ml) in ice bath at 0° C., then the reaction mixture was stirred at r.t, for 2 hrs and dried, and the solvent was evaporated. The reaction mixture was partitioned between EA and 0.1 N HCl. The organic layer was washed with brine, dried over MgSO4, filtered and evaporated in vacuo. The resulting residue was purified by flash chromatography on silica gel (Hexane/EtOAc 9:1) to give a gray solid 3.36 g (70.2%).